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Cat. No.: B13813813

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase transition properties of
dilithium telluride (Li=Te). The content herein is curated for professionals in research and
development who require detailed information on the material's structural and thermal behavior.

Introduction to Dilithium Telluride

Dilithium telluride (LizTe) is an inorganic compound that belongs to the class of alkali metal
chalcogenides. It is a crystalline solid, white in appearance, and is known for its antifluorite
crystal structure.[1] This compound is synthesized by the direct reaction of lithium and
tellurium. One method involves reacting lithium metal with controlled amounts of tellurium in
liquid ammonia.[1] Another preparation technique involves the direct reaction of the elements in
a beryllium oxide crucible at 950°C.[2]

Crystal Structure of Dilithium Telluride

At ambient conditions, dilithium telluride crystallizes in a cubic crystal system with the space
group Fm-3m.[2][3] This corresponds to the antifluorite structure, where the positions of the
cations and anions are reversed compared to the fluorite (CaFz) structure. In Li=Te, the telluride
anions (Te?") form a face-centered cubic (FCC) lattice, while the lithium cations (Li*) occupy
the tetrahedral interstitial sites. Each lithium ion is coordinated to four tellurium ions, and each
tellurium ion is coordinated to eight lithium ions.[3]
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Phase Transition Behavior

Based on available literature, dilithium telluride is a thermally stable compound that maintains
its cubic antifluorite structure over a wide temperature range. The primary phase transition
observed for this material is its melting from a solid to a liquid state. There is no strong
evidence in the reviewed literature to suggest the existence of solid-state phase transitions for
Li2Te prior to melting.

3.1. Melting Point

The transition from the solid to the liquid phase for dilithium telluride occurs at a high
temperature. This melting point is a key characteristic of its thermal stability.

Property Value Crystal Structure (Solid)
Melting Point 1204 °C Cubic (Fm-3m)

Molar Mass 141.48 g/mol

Appearance White crystalline solid

CAS Number 12136-59-3

Data sourced from[1][2]

Experimental Determination of Phase Transitions

The characterization of phase transitions in materials like dilithium telluride is typically carried
out using thermal analysis and diffraction techniques.

4.1. Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a fundamental thermoanalytical technique used to
observe phase transitions. A DSC instrument measures the difference in heat flow between a
sample and a reference as a function of temperature. When the sample undergoes a phase
transition, such as melting, a change in heat flow is detected, which appears as a peak in the
DSC curve. This allows for the precise determination of the transition temperature and the
enthalpy change associated with the transition. Modulated DSC can provide further insights by
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separating reversing and non-reversing heat flow signals, which can help in distinguishing
between melting and crystallization events.[4]

4.2. X-ray Diffraction (XRD)

X-ray Diffraction (XRD) is a powerful non-destructive technique for determining the
crystallographic structure of a material. By performing XRD measurements at various
temperatures (high-temperature XRD), one can monitor changes in the crystal structure. If a
solid-state phase transition occurs, the diffraction pattern will change, reflecting the new crystal
structure. The absence of any change in the XRD pattern of Li=Te upon heating up to its
melting point would confirm the stability of its cubic phase.[5]

Visualizing the Phase Transition and Experimental
Workflow

To better illustrate the concepts discussed, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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